3,4-Dimethyl-N-(11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)benzamide

• IUPAC Name: 3,4-dimethyl-N-(11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)benzamide
• InChI: InChI=1S/C20H20N2O2/c1-12-3-4-16(9-13(12)2)20(24)21-17-10-14-5-6-18(23)22-8-7-15(11-17)19(14)22/h3-4,9-11H,5-8H2,1-2H3,(H,21,24)
• InChI Key: GAPMQECKXWYHBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC3=C4C(=C2)CCN4C(=O)CC3)C
• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol

Description

3,4-Dimethyl-N-(11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)benzamide is a useful research compound. Its molecular formula is C20H20N2O2 and its molecular weight is 320.392. The purity is usually 95%.
BenchChem offers high-quality 3,4-Dimethyl-N-(11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,4-Dimethyl-N-(11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Thermal and Photochemical Rearrangements

A study highlighted the thermal and photochemical rearrangements of a related 2-benzazocine derivative, showcasing the novel pathways for structural transformation that can be pivotal in designing new pharmaceuticals or materials with specific properties (Padwa et al., 1972).

Fragment Coupling Synthesis

Research on heteroatom-bridged calixarenes through high-yielding fragment coupling synthesis reveals the potential for creating unique cavity structures useful in supramolecular chemistry. This method allows for the fine-tuning of cavities, which could lead to new drug delivery systems or sensors (Wang & Yang, 2004).

Anti-Tubercular Scaffolds

The ultrasound-assisted synthesis of benzamide derivatives has shown promising anti-tubercular activity. This approach not only provides a green chemistry pathway but also contributes to the development of new treatments for tuberculosis (Nimbalkar et al., 2018).

Mitosis Inhibition

A series of N-(1,1-dimethylpropynyl) benzamide compounds were identified as powerful and selective inhibitors of mitosis in plant cells. This discovery could have implications for developing new herbicides or studying cell division mechanisms (Merlin et al., 1987).

Microwave-Assisted Synthesis

The microwave-assisted ring opening of dimethylaminobenzylidene oxazolone to synthesize benzamide compounds demonstrates the efficiency of microwave techniques in organic synthesis, potentially speeding up the development of new compounds (Khadse & Chatpalliwar, 2017).